Cas no 485807-09-8 (methyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate)

methyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate structure
485807-09-8 structure
Product Name:methyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate
CAS No:485807-09-8
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD13174971
CID:932003
PubChem ID:12008781
Update Time:2025-04-19

methyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • null
    • 3-Isoxazolecarboxylicacid,5-amino-4-methyl-,methylester(9CI)
    • methyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate
    • DTXSID00475714
    • 3-ISOXAZOLECARBOXYLIC ACID, 5-AMINO-4-METHYL-, METHYL ESTER
    • EN300-2486217
    • methyl 5-amino-4-methylisoxazole-3-carboxylate
    • 485807-09-8
    • MDL: MFCD13174971
    • Inchi: 1S/C6H8N2O3/c1-3-4(6(9)10-2)8-11-5(3)7/h7H2,1-2H3
    • InChI Key: FGMRYHKYWRENAS-UHFFFAOYSA-N
    • SMILES: O1C(=C(C)C(C(=O)OC)=N1)N

Computed Properties

  • Exact Mass: 156.05349212g/mol
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 78.4Ų

methyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl 5-amino-4-methyl-1,2-oxazole-3-carboxylate
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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